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Compound of Interest

Compound Name: HD-800

Cat. No.: B1192844

Initial research into "Compound HD-800" reveals that this term does not correspond to a
specific, publicly documented chemical compound within the realms of scientific or
pharmaceutical literature. Instead, the designation "HD-800" appears in several distinct and
unrelated contexts. This guide will explore these different meanings to provide clarity on the
subject for researchers, scientists, and drug development professionals. The primary
interpretations of "HD-800" fall into three categories: high-fidelity audio equipment, a crucial
safety standard for handling hazardous drugs, and clinical research related to Huntington's
Disease.

I. Sennheiser HD 800: A Reference-Class Headphone

The most prominent and widely recognized use of "HD 800" refers to a high-end, open-back
dynamic headphone manufactured by the German audio company Sennheiser.[1][2]
Renowned for its detailed sound reproduction and expansive soundstage, the HD 800 series is
a benchmark in the audiophile community.[3]

Key Technical Specifications:

While not a chemical compound, the technical specifications of the Sennheiser HD 800 are
well-documented and highlight the engineering behind this audio device.
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Feature Specification
Transducer Principle Dynamic, open
Frequency Response 6 — 51,000 Hz (-10 dB)
Nominal Impedance 300 Q

Total Harmonic Distortion (THD) <0.02 % (1 kHz/1Vrms)
Ear Coupling Circumaural

Weight (without cable) Approx. 330 g

This data is compiled from publicly available product specifications and reviews.

Il. USP General Chapter <800>: Handling of
Hazardous Drugs (HDs)

In the pharmaceutical and healthcare sectors, "HD" is a common abbreviation for "Hazardous
Drugs." The United States Pharmacopeia (USP) General Chapter <800> provides
comprehensive standards for the safe handling of these drugs to protect healthcare personnel,
patients, and the environment.[4][5] This standard is critical for any facility that stores,
prepares, transports, or administers hazardous drugs.[6][7]

The scope of USP <800> is extensive, covering all aspects of the handling process, from the
receipt of hazardous drugs to their final disposal.[8] The National Institute for Occupational
Safety and Health (NIOSH) maintains a list of antineoplastic and other hazardous drugs that
fall under these guidelines.[9]

Key Areas Covered by USP <800>:

» Facility and Engineering Controls: Requirements for storage and compounding areas,
including the need for negative pressure rooms.[10]

o Personal Protective Equipment (PPE): Mandates for the use of specific gloves, gowns, and
other protective gear.

o Safe Work Practices: Procedures for compounding, dispensing, and administering HDs.
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» Spill Control: Protocols for managing and cleaning up spills of hazardous materials.[4]

e Personnel Training and Competency: Requirements for the education and ongoing
assessment of all staff who handle HDs.[11]

Below is a diagram illustrating the general workflow and key considerations outlined in USP
<800>.
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A simplified workflow for handling hazardous drugs according to USP <800>.

lll. Huntington's Disease (HD) Research and Clinical
Trials

"HD" is also a widely used abbreviation for Huntington's Disease, a progressive
neurodegenerative disorder.[12] The field of Huntington's Disease research is active, with
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numerous clinical trials investigating potential therapies. While there are many compounds
under investigation, none are publicly designated as "HD-800."

Some of the therapeutic strategies and compounds being explored for Huntington's Disease
include:

» Antisense Oligonucleotides (ASOs): These are designed to reduce the production of the
huntingtin protein, which is the underlying cause of the disease.[13] Tominersen is one such
ASO that has been in clinical trials.[12]

o Small Molecules: Various small molecule drugs are being investigated for their potential to
modify the course of the disease or manage its symptoms.[14] Examples include pridopidine
and valbenazine.[15]

o Gene Therapy: This approach aims to deliver genetic material to cells to correct the defect
that causes Huntington's Disease.

The development pipeline for Huntington's Disease therapies is dynamic, with new compounds
continually entering preclinical and clinical stages of investigation.[15]

Below is a conceptual diagram illustrating the general stages of drug development for a
condition like Huntington's Disease.
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A high-level overview of the stages involved in developing new therapies.
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Conclusion

In summary, the term "compound HD-800" is ambiguous and does not refer to a known
chemical entity in the public domain. The designation "HD-800" is most prominently associated
with the Sennheiser HD 800 headphones. In a scientific and healthcare context, "HD" is a
common abbreviation for both "Hazardous Drugs," with USP <800> being the relevant safety
standard, and "Huntington's Disease," a focus of extensive clinical research. For professionals
in research and drug development, it is crucial to be aware of these distinct meanings to avoid
confusion and to ensure that inquiries and research are directed appropriately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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